Cas no 2227660-20-8 (rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine
• CAS No: 2227660-20-8
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6536340
• PubChem ID: 165624693
• Update Time: 2025-05-21

rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine
• 2227660-20-8
• EN300-1787473
• rac-[(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H16N4/c1-9(2)6(4-10)8(9)7-5-13(3)12-11-7/h5-6,8H,4,10H2,1-3H3/t6-,8+/m1/s1
• InChI Key： WPLGXFJEWARSKH-SVRRBLITSA-N
• SMILES： NC[C@@H]1[C@@H](C2=CN(C)N=N2)C1(C)C

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine

Rac-(1R,3R)-2,2-Dimethyl-3-(1-Methyl-1H-1,2,3-Triazol-4-Yl)Cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine, identified by the CAS number 2227660-20-8, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is notable for its unique structural features and its role in the development of advanced chemical entities. The molecule's structure incorporates a cyclopropane ring system, which is a key feature contributing to its reactivity and versatility in various chemical reactions.

The name of the compound highlights several critical structural elements. The term cyclopropylmethanamine refers to the cyclopropane ring attached to a methanamine group. The substituents on the cyclopropane ring include two methyl groups at the 2-position and a 1-methyl-1H-1,2,3-triazol-4-yl group at the 3-position. The stereochemistry of the molecule is specified as (1R,3R), indicating a specific spatial arrangement of these substituents. This stereochemistry is crucial for determining the compound's physical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the cyclopropane ring system with high stereoselectivity. These methods often involve transition metal-catalyzed reactions or organocatalytic processes that allow for precise control over the stereochemistry of the product. The use of triazole-containing building blocks has also been explored to enhance the functionality of the molecule in various applications.

In terms of applications, this compound has shown promise in drug discovery efforts. Its unique structure makes it an attractive candidate for use as a building block in medicinal chemistry. For instance, it has been employed in the construction of bioactive molecules targeting various therapeutic areas such as oncology and infectious diseases. The presence of a triazole group within its structure provides opportunities for further functionalization through click chemistry reactions, enabling researchers to explore diverse chemical space efficiently.

Moreover, recent studies have highlighted the potential of this compound in materials science. Its rigid cyclopropane framework and functional substituents make it suitable for applications in supramolecular chemistry and nanotechnology. Researchers have investigated its ability to form self-assembled structures under specific conditions, which could lead to innovative materials with tailored properties.

The synthesis and characterization of rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine have been extensively documented in scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to confirm its structure and stereochemistry. These studies provide valuable insights into the molecule's electronic properties and conformational preferences.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylmethanamine is a versatile compound with significant potential across multiple fields of research. Its unique structure and stereochemistry make it an invaluable tool for advancing chemical synthesis and drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.